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Introduction

The detection of nickel (1) ions in various samples is a critical process in numerous scientific
and industrial fields, including materials science, environmental monitoring, and pharmaceutical
development. Dimethylglyoxime (DMG), an organic compound with the chemical formula
C4HsN202, serves as a highly specific and sensitive reagent for the qualitative and quantitative
analysis of nickel.[1] This application note provides detailed protocols for the use of
dimethylglyoxime in qualitative inorganic analysis schemes, summarizing key performance data
and outlining experimental workflows.

When dimethylglyoxime is added to a neutral or slightly ammoniacal solution containing nickel
(1) ions, a characteristic bright, voluminous cherry-red precipitate of nickel (I1)
dimethylglyoximate, [Ni(DMG)], is formed.[1][2][3] This reaction is highly sensitive and specific,
making it an excellent confirmatory test for the presence of nickel.[1][3]

Principle of the Reaction

The reaction between nickel (II) ions and dimethylglyoxime is a chelation reaction. Two
bidentate dimethylglyoxime ligands coordinate to a central nickel ion through their nitrogen
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atoms, forming a stable square planar complex.[1][3] This complex is further stabilized by
intramolecular hydrogen bonds.[1] The overall reaction can be represented as:

Niz*(aq) + 2CaHsN202(aq) — Ni(CaH7N202)2(s) + 2H*(aq)[3]

The formation of the insoluble, brightly colored precipitate allows for the visual detection of
nickel, even at low concentrations.

Quantitative Data Summary

The dimethylglyoxime test for nickel is characterized by its high specificity and moderate
sensitivity. The following table summarizes key quantitative data related to the performance of
this analytical method.
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Parameter Value

Notes

Detection Limit (Spot Test) 10 ppm (parts per million)

Refers to the detection of free
nickel.[4]

Sensitivity 59.3%

Based on comparison with the
EN 1811 reference method for

nickel release.[5]

Specificity 97.5%

Based on comparison with the
EN 1811 reference method for

nickel release.[5]

Optimal pH Range 5-9

The formation of the red
chelate occurs quantitatively
within this range.[6][7] A pH of
8 has been cited as optimal for

maximum precipitation.[8]

Interfering lons Fe2*, Fe3*+, Co2t, Cr3*

Iron ions can form a red-brown
hydroxide precipitate in
alkaline conditions.[9] Cobalt
and chromium can form
soluble complexes with DMG,
requiring the addition of more
reagent.[4][6]

Masking Agents Citric Acid, Tartaric Acid

These agents form soluble
complexes with interfering ions
like iron and chromium,
preventing their precipitation.
[61[71[10]

Experimental Protocols

Protocol 1: Qualitative Spot Test for Nickel on Metallic

Surfaces

© 2025 BenchChem. All rights reserved.

3/12

Tech Support


https://people.bu.edu/yuweifan/SOP-pdf/Gravimetric_Estimation_Nickel.pdf
https://pubmed.ncbi.nlm.nih.gov/20536475/
https://pubmed.ncbi.nlm.nih.gov/20536475/
https://chemlab.truman.edu/files/2015/07/nickelgrav.pdf
https://www.slideshare.net/slideshow/determination-of-ni-dmg/230310458
https://www.saimm.co.za/Conferences/files/battery-materials-2022/10_283-Punt.pdf
https://www.quora.com/Nickel-cannot-precipitate-with-DMG-in-acidic-media-Why
https://people.bu.edu/yuweifan/SOP-pdf/Gravimetric_Estimation_Nickel.pdf
https://chemlab.truman.edu/files/2015/07/nickelgrav.pdf
https://chemlab.truman.edu/files/2015/07/nickelgrav.pdf
https://www.slideshare.net/slideshow/determination-of-ni-dmg/230310458
https://egyankosh.ac.in/bitstream/123456789/43324/1/Exp-3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

This protocol is suitable for the rapid screening of metallic objects such as laboratory
equipment, surgical instruments, or consumer products for the presence of nickel.

Materials:

1% (w/v) Dimethylglyoxime solution in ethanol

10% (v/v) Ammonia solution

Cotton swabs

Deionized water
Procedure:

» Clean the surface of the metallic object to be tested with deionized water to remove any
surface contaminants and dry it thoroughly.

e Moisten a cotton swab with a few drops of the 1% dimethylglyoxime solution.
e Add one to two drops of the 10% ammonia solution to the moistened cotton swab.

o Gently rub the treated cotton swab against the metallic surface for approximately 30
seconds.

e Observe the cotton swab for a color change.
Interpretation of Results:

» Positive Result: The appearance of a pink to cherry-red color on the cotton swab indicates
the presence of nickel.

» Negative Result: No color change on the cotton swab suggests the absence of detectable
nickel.

Protocol 2: Qualitative Analysis of Nickel in Aqueous
Solutions
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This protocol is designed for the detection of nickel (II) ions in a solution.
Materials:

o Sample solution suspected to contain nickel (Il) ions

e 1% (w/v) Dimethylglyoxime solution in ethanol

e Dilute ammonia solution (e.g., 6 M)

¢ Dilute hydrochloric acid (e.g., 6 M)

« Citric acid or Tartaric acid (if interfering ions are suspected)

e Test tubes

o Water bath (optional)

Procedure:

Place approximately 1-2 mL of the sample solution into a clean test tube.

« If the solution is acidic, add dilute ammonia solution dropwise until it is neutral or slightly
alkaline. The optimal pH is between 7 and 9. You can test the pH using litmus paper or a pH
meter.

e If interfering ions such as iron or chromium are suspected to be present, add a small amount
of citric acid or tartaric acid and stir to dissolve.

e Add 2-3 drops of the 1% dimethylglyoxime solution to the test tube.

o Gently shake the test tube and observe for the formation of a precipitate. The reaction can
be gently warmed in a water bath to accelerate precipitate formation.[10]

Interpretation of Results:

» Positive Result: The formation of a bright, voluminous strawberry-red or cherry-red
precipitate confirms the presence of nickel (ll) ions.
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» Negative Result: The absence of a red precipitate indicates that nickel () is not present in
detectable concentrations.

Protocol 3: Qualitative Analysis of Nickel in Solid
Samples (e.g., Alloys)

This protocol outlines the procedure for detecting nickel in solid materials that require
dissolution.

Materials:

Solid sample (e.qg., alloy filings)

» Concentrated nitric acid or aqua regia

e 1% (w/v) Dimethylglyoxime solution in ethanol

¢ Dilute ammonia solution (e.g., 6 M)

o Citric acid or Tartaric acid

o Beaker

e Hot plate

 Filtration apparatus (funnel and filter paper)

Procedure:

Weigh a small amount of the solid sample (e.g., 0.1-0.2 g) and place it in a beaker.

In a fume hood, carefully add a small volume of concentrated nitric acid or aqua regia to
dissolve the sample. Gentle heating on a hot plate may be necessary to facilitate dissolution.

Once the sample is completely dissolved, allow the solution to cool.

Dilute the solution with deionized water.
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« If necessary, filter the solution to remove any insoluble residue.
e Transfer a small volume (1-2 mL) of the clear solution to a test tube.

e Add a small amount of citric acid or tartaric acid to the solution to mask any potential
interfering ions.

o Neutralize the acidic solution by adding dilute ammonia solution dropwise until it is slightly
alkaline (pH 7-9).

e Add 2-3 drops of the 1% dimethylglyoxime solution.
» Observe for the formation of a precipitate.
Interpretation of Results:

o Positive Result: The formation of a characteristic cherry-red precipitate indicates the
presence of nickel in the original solid sample.

o Negative Result: No red precipitate formation suggests the absence of nickel.

Visualizations
Chemical Reaction Pathway
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Reactants

( Dimethylglyoxime (dmgHz) )
Products

[Ni(dmgH)2] (s)

( Dimethylglyoxime (dmgHz) (Red Precipitate)

Click to download full resolution via product page

Caption: Formation of the Nickel-Dimethylglyoxime Complex.

Experimental Workflow for Qualitative Analysis of Nickel
in a Solution
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Caption: Workflow for Nickel Detection in Solutions.
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Logical Relationships in a Qualitative Inorganic Analysis
Scheme
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:
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Caption: Nickel Separation in Qualitative Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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